Cas no 109157-86-0 (Propanamide,N-(3-hydroxyphenyl)-N-[1-methyl-2-(1-piperidinyl)ethyl]-)

• Product Name: Propanamide,N-(3-hydroxyphenyl)-N-[1-methyl-2-(1-piperidinyl)ethyl]-
• CAS No: 109157-86-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 144927
• PubChem ID: 3065853
• Update Time: 2025-04-19

Propanamide,N-(3-hydroxyphenyl)-N-[1-methyl-2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(3-hydroxyphenyl)-N-[1-methyl-2-(1-piperidinyl)ethyl]-
• N-(3-hydroxyphenyl)-N-(1-piperidin-1-ylpropan-2-yl)propanamide
• 3'-Hydroxy-N-(1-methyl-2-piperidinoethyl)propionanilide
• 3-Hydroxy-N-< 2-piperidino-1-methyl-aethyl> -N-propionyl-anilin
• AC1MIANF
• BRN 1349991
• LS-124403
• N-(3-hydroxy-phenyl)-N-(1-methyl-2-piperidin-1-yl-ethyl)-propionamide
• Propionanilide, 3'-hydroxy-N-(1-methyl-2-piperidinoethyl)-
• 109157-86-0

• Inchi： 1S/C17H26N2O2/c1-3-17(21)19(15-8-7-9-16(20)12-15)14(2)13-18-10-5-4-6-11-18/h7-9,12,14,20H,3-6,10-11,13H2,1-2H3
• InChI Key： YIXDDTDHVOYBDQ-UHFFFAOYSA-N
• SMILES： O=C(CC)N(C1C=CC=C(C=1)O)C(C)CN1CCCCC1

Computed Properties

• Exact Mass: 290.19958
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78